4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• IUPAC Name: 4-nitro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C7H5N3O3/c11-6-3-4-5(10(12)13)1-2-8-7(4)9-6/h1-2H,3H2,(H,8,9,11)
• InChI Key: WTLDHOARMFFBIQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CN=C2NC1=O)[N+](=O)[O-]
• Molecular Formula: C7H5N3O3
• DSSTOX Substance ID: DTXSID001219153
• Molecular Weight: 179.13 g/mol
• CAS RN: 1638763-65-1

Description

“4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one” is a chemical compound with the linear formula C7H5N3O3. It is an orange solid and has a molecular weight of 179.13.

Synthesis Analysis

The synthesis of “this compound” and its derivatives has been reported in the literature. These compounds have been synthesized as part of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H5N3O3/c11-6-3-4-5(10(12)13)1-2-8-7(4)9-6/h1-3,11H,(H,8,9).

Physical And Chemical Properties Analysis

“this compound” is an orange solid. It has a molecular weight of 179.13 and a linear formula of C7H5N3O3. The compound should be stored at 0-8°C.

Mechanism of Action

The mechanism of action of 4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one involves the inhibition of protein kinases by binding to the ATP-binding site of the enzyme. This results in the disruption of the signaling pathways that are critical for the survival and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In vivo studies have also demonstrated the anti-tumor activity of this compound in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one in lab experiments is its ability to selectively target protein kinases, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on 4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one. One area of interest is the development of new analogs of this compound with improved solubility and pharmacokinetic properties. Another direction is the investigation of the potential of this compound for the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other anti-cancer agents is also an area of active research.

Scientific Research Applications

4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been extensively used in scientific research due to its ability to act as a potent inhibitor of protein kinases. Protein kinases are enzymes that play a critical role in cell signaling and are involved in a wide range of physiological processes, including cell growth, differentiation, and apoptosis.

Safety and Hazards

The safety information for “4-nitro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one” includes several hazard statements: H302 and H317. The precautionary statements include P261, P264, P270, P272, P280, P301+P312, P302+P352, P321, P330, P333+P313, P363, and P501.